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Compound of Interest

Compound Name: 2,4-Dichlorophenethylamine

Cat. No.: B1295462 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 2,4-Dichlorophenethylamine. Adherence to these

procedures is vital for ensuring personal safety and proper management of this chemical.

Chemical Identifier:

Name: 2,4-Dichlorophenethylamine

CAS Number: 52516-13-9[1][2]

Molecular Formula: C₈H₉Cl₂N[2][3]

Physical Form: Liquid[1]

Hazard Identification and Personal Protective Equipment
(PPE)
2,4-Dichlorophenethylamine is classified as a hazardous chemical with the following GHS

classifications:

H315: Causes skin irritation[1][3]

H319: Causes serious eye irritation[1][3]

H335: May cause respiratory irritation[1][3]
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The signal word for this chemical is "Warning"[1][2]. To mitigate these risks, the following

personal protective equipment is mandatory.

Protection Type Recommended Equipment Rationale

Eye and Face Protection
Chemical safety goggles or a

full-face shield.

Protects against splashes that

can cause serious eye

irritation[1][4].

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber), a fully

buttoned lab coat, and full-

length pants.

Prevents skin contact, which

can cause irritation[1][5].

Respiratory Protection

A NIOSH-approved respirator,

such as a dust mask type N95

(US), should be used when

handling the liquid outside of a

certified chemical fume hood to

prevent inhalation of vapors.

Necessary to prevent

respiratory tract irritation[1][4]

[6].

Quantitative Safety Data
No specific Occupational Exposure Limits (OELs) have been established for 2,4-
Dichlorophenethylamine. Therefore, it is crucial to handle this chemical with caution and

always within a certified chemical fume hood to minimize exposure.

Parameter Value Source

Flash Point 113 °C (235.4 °F) - closed cup [1][4]

Density 1.26 g/mL at 25 °C [1][4]

Operational Plan and Handling Procedures
A systematic approach is essential for the safe handling of 2,4-Dichlorophenethylamine.

Receiving and Storage
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Inspection: Upon receipt, carefully inspect the container for any signs of damage or leaks.

Ensure the label is intact and legible.

Storage: Store the chemical in a cool, dry, and well-ventilated area, away from incompatible

materials. Keep the container tightly closed[7][8]. The storage class for this chemical is 11 -

Combustible Solids (as per one source, though it is a liquid, indicating it should be stored

with combustible materials)[1].

Handling and Use
Engineering Controls: All handling of 2,4-Dichlorophenethylamine, including weighing and

solution preparation, must be conducted in a certified chemical fume hood to minimize

inhalation exposure[9][10].

Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical

and before leaving the laboratory. Do not eat, drink, or apply cosmetics in the laboratory[7]

[11].

Solution Preparation: When preparing solutions, slowly add the chemical to the solvent to

prevent splashing. Ensure all containers are clearly labeled with the chemical name,

concentration, and date.

Spill Management
In the event of a spill, follow these procedures:

Immediate Action: Alert others in the immediate area and evacuate if necessary. If the spill is

large or you are unsure how to handle it, contact your institution's emergency response

team.

Containment (for minor spills): For small spills, create a dike around the liquid using an inert

absorbent material like vermiculite or sand, working from the outside in[1].

Cleanup: Once absorbed, carefully scoop the material into a designated, sealed container for

hazardous waste disposal. Decontaminate the spill area with a suitable cleaning agent[2].

Emergency Procedures
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention[7].

Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty of

soap and water. If irritation persists, seek medical attention[1][7].

Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial

respiration. Seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Plan
Proper disposal of 2,4-Dichlorophenethylamine and its waste is critical to prevent

environmental contamination.

Waste Segregation: As a chlorinated organic compound, it must be disposed of in a

container specifically designated for halogenated organic waste[4][12][13]. Do not mix with

non-halogenated waste.

Container Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and

include the full chemical name.

Professional Disposal: The disposal of chemical waste must be handled by a licensed and

qualified hazardous waste disposal company in accordance with all local, state, and federal

regulations[14][15]. Do not dispose of this chemical down the drain or in regular trash.
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Caption: Workflow for the safe handling of 2,4-Dichlorophenethylamine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1295462?utm_src=pdf-body-img
https://www.benchchem.com/product/b1295462?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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